Cas no 2034355-74-1 (methyl 2-({1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}sulfanyl)acetate)

• Product Name: methyl 2-({1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}sulfanyl)acetate
• CAS No: 2034355-74-1
• Molecular Formula: C₁₅H₁₆F₃NO₃S
• Molecular Weight: 347.352653503418
• CID: 5377234

methyl 2-({1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}sulfanyl)acetate Properties

Names and Identifiers

• Methyl 2-[[1-[4-(trifluoromethyl)benzoyl]-3-pyrrolidinyl]thio]acetate
• methyl 2-({1-[4-(trifluoromethyl)benzoyl]pyrrolidin-3-yl}sulfanyl)acetate

• InChIKey： IUEPOQNAJZKZBG-UHFFFAOYSA-N
• Inchi： 1S/C15H16F3NO3S/c1-22-13(20)9-23-12-6-7-19(8-12)14(21)10-2-4-11(5-3-10)15(16,17)18/h2-5,12H,6-9H2,1H3
• SMILES： C(OC)(=O)CSC1CCN(C(=O)C2=CC=C(C(F)(F)F)C=C2)C1

Experimental Properties

• Boiling Point: 444.0±45.0 °C(Predicted)
• pka: -3.14±0.40(Predicted)
• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes